Cas no 4097-58-9 (Phenol,4-cyclohexyl-2,6-dinitro-)
4097-58-9 structure
Product Name:Phenol,4-cyclohexyl-2,6-dinitro-
CAS No:4097-58-9
MF:C12H14N2O5
MW:266.249963283539
CID:335106
PubChem ID:20044
Update Time:2025-04-19
Phenol,4-cyclohexyl-2,6-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-cyclohexyl-2,6-dinitro-
- 4-CYCLOHEXYL-2,6-DINITROPHENOL
- DTXSID70193973
- 4097-58-9
-
- Inchi: 1S/C12H14N2O5/c15-12-10(13(16)17)6-9(7-11(12)14(18)19)8-4-2-1-3-5-8/h6-8,15H,1-5H2
- InChI Key: FQTXZQQAXMVGTE-UHFFFAOYSA-N
- SMILES: OC1=C(C=C(C=C1[N+](=O)[O-])C1CCCCC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 266.09032
- Monoisotopic Mass: 266.09027155g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112Ų
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 4.3
Experimental Properties
- PSA: 106.51
Phenol,4-cyclohexyl-2,6-dinitro- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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